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Compound of Interest

Compound Name: Forchlorfenuron-d5

Cat. No.: B590974 Get Quote

For drug development professionals, researchers, and scientists, this in-depth technical guide

provides a comprehensive overview of Forchlorfenuron-d5, including its chemical properties,

structure, and its application in analytical methodologies.

Forchlorfenuron-d5 is the deuterated analogue of forchlorfenuron, a synthetic phenylurea

derivative that acts as a plant growth regulator.[1] Due to its isotopic labeling,

Forchlorfenuron-d5 serves as an excellent internal standard for the quantitative analysis of

forchlorfenuron residues in various matrices, particularly in food and environmental samples.[2]

Its use in analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS), allows for accurate and precise

quantification by correcting for matrix effects and variations in sample preparation and

instrument response.

Core Chemical Information
Forchlorfenuron-d5 is structurally identical to forchlorfenuron, with the exception of five

deuterium atoms replacing the hydrogen atoms on the phenyl ring. This isotopic substitution

results in a higher molecular weight, which allows for its differentiation from the non-deuterated

form in mass spectrometry-based analyses.
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Property Value Source

Chemical Name
N-(2-Chloro-4-pyridinyl)-N'-

(phenyl-d5)urea
[1][2]

Synonyms
1-(2-Chloro-4-pyridyl)-3-

(phenyl-d5)urea, CPPU-d5
[1]

CAS Number 1398065-87-6

Molecular Formula C₁₂H₅D₅ClN₃O

Molecular Weight 252.71 g/mol

Appearance
White to off-white crystalline

powder

Purity Typically ≥98%

Storage -20°C for long-term storage

Chemical Structure
The chemical structure of Forchlorfenuron-d5 is characterized by a central urea moiety linking

a 2-chloropyridine ring and a deuterated phenyl ring.

Caption: Chemical structure of Forchlorfenuron-d5.

Experimental Protocols
The primary application of Forchlorfenuron-d5 is as an internal standard in analytical methods

for the determination of forchlorfenuron residues. Below is a representative experimental

protocol for the analysis of forchlorfenuron in fruit samples using LC-MS/MS with

Forchlorfenuron-d5 as an internal standard. This protocol is based on established methods

for forchlorfenuron analysis, such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) methodology.

Objective: To quantify the concentration of forchlorfenuron in a fruit matrix using an internal

standard method with Forchlorfenuron-d5.
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Materials:

Forchlorfenuron analytical standard

Forchlorfenuron-d5 internal standard

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent

Homogenizer or blender

Centrifuge

Vortex mixer

LC-MS/MS system

Procedure:

Standard Preparation:

Prepare a stock solution of Forchlorfenuron (1 mg/mL) in methanol.

Prepare a stock solution of Forchlorfenuron-d5 (1 mg/mL) in methanol.

From the stock solutions, prepare a series of calibration standards in a suitable solvent

(e.g., 90:10 water:acetonitrile with 0.1% formic acid) containing a constant concentration
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of Forchlorfenuron-d5 (e.g., 50 ng/mL) and varying concentrations of Forchlorfenuron

(e.g., 1, 5, 10, 50, 100 ng/mL).

Sample Preparation (QuEChERS):

Homogenize a representative portion of the fruit sample (e.g., 10 g) until a uniform

consistency is achieved.

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add a known amount of Forchlorfenuron-d5 internal standard solution (e.g., 50 µL of a

10 µg/mL solution to achieve a final concentration of 50 ng/g).

Add 10 mL of acetonitrile.

Cap the tube and vortex vigorously for 1 minute.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Immediately cap and shake vigorously for 1 minute.

Centrifuge at ≥3000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the upper acetonitrile layer (e.g., 1 mL) to a 2 mL microcentrifuge

tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18.

Vortex for 30 seconds.

Centrifuge at high speed for 2 minutes.

The supernatant is the final extract.

LC-MS/MS Analysis:

Transfer the final extract into an autosampler vial.

Inject an appropriate volume (e.g., 5 µL) into the LC-MS/MS system.
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Liquid Chromatography (LC) Conditions (Example):

Column: C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate the analyte from matrix interferences.

Flow Rate: 0.3 mL/min

Column Temperature: 40°C

Mass Spectrometry (MS/MS) Conditions (Example):

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Monitor the following transitions (precursor ion > product ion):

Forchlorfenuron: e.g., m/z 248 > 129

Forchlorfenuron-d5: e.g., m/z 253 > 134

Optimize collision energy and other MS parameters for maximum sensitivity.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of Forchlorfenuron to

the peak area of Forchlorfenuron-d5 against the concentration of Forchlorfenuron.

Determine the concentration of Forchlorfenuron in the sample extract from the calibration

curve.

Calculate the final concentration of Forchlorfenuron in the original fruit sample, taking into

account the initial sample weight and any dilution factors.

Logical Workflow for Analytical Method
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Caption: Workflow for Forchlorfenuron quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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